molecular formula C11H19NO4 B8456118 Diethyl 2-amino-2-but-3-enyl-propanedioate

Diethyl 2-amino-2-but-3-enyl-propanedioate

Cat. No.: B8456118
M. Wt: 229.27 g/mol
InChI Key: UBTRAOCFHBHZJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 2-amino-2-but-3-enyl-propanedioate is a useful research compound. Its molecular formula is C11H19NO4 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H19NO4

Molecular Weight

229.27 g/mol

IUPAC Name

diethyl 2-amino-2-but-3-enylpropanedioate

InChI

InChI=1S/C11H19NO4/c1-4-7-8-11(12,9(13)15-5-2)10(14)16-6-3/h4H,1,5-8,12H2,2-3H3

InChI Key

UBTRAOCFHBHZJN-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(CCC=C)(C(=O)OCC)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of diethyl 2-but-3-enyl-2-(tert-butoxycarbonylamino)propanedioate 81b (14.5 g, 4.4 mmol) in DCM (30 mL) was added TFA (10 mL), The mixture was stirred at room temperature for 16 h, quenched with saturated NaHCO3 (50 mL) and then extracted with DCM (150 mL) two times, washed with saturated NaHCO3 (100 mL) three times, dried over anhydrous sodium sulfate and concentrated in vacuo to afford diethyl 2-amino-2-but-3-enyl-propanedioate as a crude product (9.5 g, 94%), which was used for next step without further purification. MS: calc'd (MH+) 230, measured (MH+) 230.
Name
diethyl 2-but-3-enyl-2-(tert-butoxycarbonylamino)propanedioate
Quantity
14.5 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One

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